4-Chloro-1-methoxy-2-(1,1,1-trifluoro-2-methylpropan-2-YL)benzene

• Molecular Formula: C11H12ClF3O
• Molecular Weight: 252.66 g/mol
• IUPAC Name: 4-chloro-1-methoxy-2-(1,1,1-trifluoro-2-methylpropan-2-yl)benzene
• InChI: InChI=1S/C11H12ClF3O/c1-10(2,11(13,14)15)8-6-7(12)4-5-9(8)16-3/h4-6H,1-3H3
• InChI Key: HMFJREILVFKMBF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=C(C=CC(=C1)Cl)OC)C(F)(F)F

Description

4-Chloro-1-methoxy-2-(1,1,1-trifluoro-2-methylpropan-2-YL)benzene is a useful research compound. Its molecular formula is C11H12ClF3O and its molecular weight is 252.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-chloro-2-(2-chloro-1,1,1-trifluoropropan-2-yl)-1-methoxybenzene (C46) (derived from the preceding step, ≦4.71 mmol) in dichloromethane (30 mL) was cooled to −78° C. Trimethylaluminum (2 M in hexanes, 7.32 mL, 14.6 mmol) was then added drop-wise over a period of 10 minutes, and the reaction mixture was stirred at −78° C. for 30 minutes. It was then allowed to warm to room temperature and stirred for 16 hours, at which time it was cooled to −78° C. and quenched with water (10 mL). The reaction mixture was filtered through Celite, and the filter pad was washed with dichloromethane; the combined filtrates were washed with saturated aqueous sodium chloride solution, concentrated in vacuo, and purified using silica gel chromatography (Eluant: hexanes) to afford the product as a colorless oil. Yield: 746 mg, 2.95 mmol, 63% over 2 steps. 1H NMR (400 MHz, CDCl3), characteristic peaks: δ 3.83 (s, 3H), 6.86 (d, J=8.8 Hz, 1H), 7.25 (dd, J=8.8, 2.6 Hz, 1H), 7.35-7.37 (m, 1H).